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Compound of Interest

Compound Name: 2,3-Dimethylquinoxaline

Cat. No.: B146804 Get Quote

An In-Depth Technical Guide to 2,3-Dimethylquinoxaline for Researchers and Drug

Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3-Dimethylquinoxaline, a

heterocyclic compound of significant interest in medicinal chemistry and materials science. The

document covers its fundamental chemical and physical properties, detailed experimental

protocols for its synthesis and biological evaluation, and insights into its mechanism of action.

This guide is intended for researchers, scientists, and drug development professionals, offering

structured data and visual workflows to support further investigation and application of this

versatile molecule.

Core Properties of 2,3-Dimethylquinoxaline
2,3-Dimethylquinoxaline is an aromatic organic compound featuring a quinoxaline core

substituted with two methyl groups at the 2 and 3 positions.[1] Its chemical structure and

properties make it a valuable building block in the synthesis of more complex, biologically

active molecules.[1][2]

Physicochemical and Identification Data
The key identifying and physical properties of 2,3-Dimethylquinoxaline are summarized below

for easy reference.
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Property Value

CAS Number 2379-55-7

Molecular Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol [3]

IUPAC Name 2,3-dimethylquinoxaline[3]

Appearance Beige to yellow or brown crystalline powder[1][2]

Melting Point 104-108 °C[2][4]

Boiling Point 130 °C / 1.5 mmHg[2]

Solubility
Soluble in organic solvents like ethanol and

dichloromethane; limited solubility in water.[1]

pKa (Predicted) 1.69 ± 0.48[5]

Synthesis and Purification Protocols
The standard method for synthesizing 2,3-Dimethylquinoxaline involves the condensation of

an o-phenylenediamine with a 1,2-dicarbonyl compound, in this case, diacetyl (2,3-

butanedione).

Experimental Protocol: Synthesis via Condensation
Reaction
This protocol details a general procedure for the synthesis of 2,3-Dimethylquinoxaline from o-

phenylenediamine and diacetyl.

Materials:

o-phenylenediamine (1,2-diaminobenzene)

Diacetyl (2,3-butanedione)

Methanol or Ethanol
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Deionized water

Procedure:

In a round-bottom flask, dissolve o-phenylenediamine (10 mmol) in methanol (10 mL).

To this solution, add diacetyl (10 mmol).

The reaction mixture is stirred at room temperature. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Upon completion, the mixture is poured into water (10 mL) to precipitate the crude product.

[6]

The solid product is collected by filtration and dried.[6]

Experimental Protocol: Purification
Purification of the crude 2,3-Dimethylquinoxaline can be effectively achieved through

recrystallization or steam distillation.

Method 1: Recrystallization

Dissolve the crude product in a minimal amount of hot aqueous ethanol.

Allow the solution to cool slowly to room temperature to form crystals.

If precipitation is slow, the solution can be further cooled in an ice bath.

Collect the purified crystals by filtration and wash with a small amount of cold ethanol.

Dry the crystals under a vacuum.[2][4]

Method 2: Steam Distillation

For larger scale purification, suspend the crude product in an aqueous solution.

Perform steam distillation. 2,3-Dimethylquinoxaline is volatile with steam.
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The purified compound will crystallize in the distillate.[2][4]

Collect the crystals by filtration and dry.[2][4]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146804#2-3-dimethylquinoxaline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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